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Compound of Interest

Compound Name: Climbazole

Cat. No.: B1669176

This document provides a concise technical overview of the physicochemical properties of
Climbazole, a widely utilized antifungal agent in dermatological and personal care
formulations. The information is intended for researchers, scientists, and professionals
engaged in drug development and formulation science.

Physicochemical Data

The fundamental molecular characteristics of Climbazole are summarized below. This data is
essential for a range of applications, including analytical method development, formulation
design, and quality control.

Property Value Source
Molecular Formula C15H17CIN202 [1112113114]
Molecular Weight 292.76 g/mol [11121[3114]

1-(4-chlorophenoxy)-1-
IUPAC Name imidazol-1-yI-3,3- [1][4]

dimethylbutan-2-one

CAS Number 38083-17-9 [4]
White to Off-white Solid

Appearance [4]
Powder

- Soluble in DMSO & Ethanol,
Solubility ) [4115]
Insoluble in Water

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b1669176?utm_src=pdf-interest
https://www.benchchem.com/product/b1669176?utm_src=pdf-body
https://www.benchchem.com/product/b1669176?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Climbazole
https://www.raybiotech.com/climbazole-331-20495
https://www.alfa-chemistry.com/climbazole-cas-38083-17-9-item-291771.htm
https://www.macsenlab.com/cosmetic-ingredients/climbazole-38083-17-9/
https://pubchem.ncbi.nlm.nih.gov/compound/Climbazole
https://www.raybiotech.com/climbazole-331-20495
https://www.alfa-chemistry.com/climbazole-cas-38083-17-9-item-291771.htm
https://www.macsenlab.com/cosmetic-ingredients/climbazole-38083-17-9/
https://pubchem.ncbi.nlm.nih.gov/compound/Climbazole
https://www.macsenlab.com/cosmetic-ingredients/climbazole-38083-17-9/
https://www.macsenlab.com/cosmetic-ingredients/climbazole-38083-17-9/
https://www.macsenlab.com/cosmetic-ingredients/climbazole-38083-17-9/
https://www.macsenlab.com/cosmetic-ingredients/climbazole-38083-17-9/
https://www.targetmol.com/compound/climbazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669176?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Molecular Structure and Composition

The molecular formula C1sH17CIN202 indicates a complex organic structure. The diagram
below illustrates the elemental composition derived from this formula, providing a clear visual
representation of its constituent atoms.

Climbazole
(C15H17CIN202)

Chlorine (Cl)
Atom Count: 1

Carbon (C) Hydrogen (H)
Atom Count: 15 Atom Count: 17

Nitrogen (N)
Atom Count: 2

Oxygen (O)
Atom Count: 2

Click to download full resolution via product page

Caption: Elemental breakdown of the Climbazole molecular formula.

Experimental Protocols

Detailed experimental protocols for the determination of the molecular formula and weight of
Climbazole are not available within the provided search results. These values are typically
confirmed through standard analytical techniques such as mass spectrometry and elemental
analysis, the specific methodologies for which are established in the broader scientific
literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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